Cas no 108714-91-6 (2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid)

• Product Name: 2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid
• CAS No: 108714-91-6
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 217770
• Update Time: 2024-01-26

2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methylphenyl)-2-phenyl-acetic acid
• Benzeneacetic acid, α-amino-4-methyl-α-phenyl-

• Inchi： 1S/C15H15NO2/c1-11-7-9-13(10-8-11)15(16,14(17)18)12-5-3-2-4-6-12/h2-10H,16H2,1H3,(H,17,18)
• InChI Key： XBGFDGWLOAEVHN-UHFFFAOYSA-N
• SMILES： C1(C(N)(C2=CC=CC=C2)C(O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.201
• Boiling Point: 399.2°C at 760 mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.61
• PSA: 63.32
• LogP: 2.98220
• pka: 1.49±0.10(Predicted)